Cas no 1803798-17-5 (Methyl 3-bromo-2-(3-chloropropanoyl)benzoate)

• Product Name: Methyl 3-bromo-2-(3-chloropropanoyl)benzoate
• CAS No: 1803798-17-5
• MF: C₁₁H₁₀BrClO₃
• MW: 305.552301883698
• CID: 4950894
• Update Time: 2025-10-31

Methyl 3-bromo-2-(3-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-(3-chloropropanoyl)benzoate

• Inchi： 1S/C11H10BrClO3/c1-16-11(15)7-3-2-4-8(12)10(7)9(14)5-6-13/h2-4H,5-6H2,1H3
• InChI Key： RKSXBBXTBZMEGG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)OC)=C1C(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-bromo-2-(3-chloropropanoyl)benzoate

Recent Advances in the Study of Methyl 3-bromo-2-(3-chloropropanoyl)benzoate (CAS: 1803798-17-5) in Chemical Biology and Pharmaceutical Research

The compound Methyl 3-bromo-2-(3-chloropropanoyl)benzoate (CAS: 1803798-17-5) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This heterocyclic building block has shown promising applications in medicinal chemistry, particularly in the development of novel therapeutic agents. Recent studies have focused on its unique structural features, including the reactive bromo and chloro substituents, which make it a versatile intermediate for further chemical modifications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key precursor in the synthesis of potential kinase inhibitors. Researchers utilized Methyl 3-bromo-2-(3-chloropropanoyl)benzoate as a starting material to develop a series of benzamide derivatives showing selective inhibition against specific cancer-related kinases. The study reported IC50 values in the low micromolar range for several synthesized compounds, highlighting the potential of this chemical scaffold in anticancer drug development.

In the field of chemical biology, recent work has explored the compound's reactivity profile and its potential for bioconjugation applications. A 2024 publication in ACS Chemical Biology described its use as a bifunctional linker for protein modification, taking advantage of both the bromo and chloro substituents for sequential conjugation reactions. This approach enabled the site-specific labeling of proteins with various functional groups, opening new possibilities for studying protein-protein interactions and developing targeted therapeutics.

From a synthetic chemistry perspective, several research groups have reported improved methods for the preparation and purification of Methyl 3-bromo-2-(3-chloropropanoyl)benzoate. A notable advancement came from a 2023 Organic Process Research & Development paper that described a scalable, high-yield synthesis route with improved safety profile and reduced environmental impact. The new protocol achieved >85% yield while minimizing hazardous byproducts, addressing previous challenges in large-scale production of this intermediate.

Pharmacological studies have begun to explore the biological activities of derivatives based on this chemical scaffold. Preliminary in vitro data suggest that certain modifications of the core structure can lead to compounds with interesting anti-inflammatory and antimicrobial properties. However, these findings remain at early stages of investigation, and further structure-activity relationship studies are needed to fully explore the therapeutic potential of this chemical class.

The compound's physicochemical properties have also been the subject of recent computational studies. Molecular modeling and quantum chemical calculations have provided insights into its conformational preferences and electronic structure, which are valuable for rational drug design efforts. These computational approaches are helping researchers predict optimal modifications to enhance biological activity and drug-like properties of derivatives.

As research progresses, Methyl 3-bromo-2-(3-chloropropanoyl)benzoate continues to demonstrate its value as a versatile building block in drug discovery. Its unique combination of reactive handles and structural features makes it particularly attractive for the development of targeted covalent inhibitors, a growing area in pharmaceutical research. Future studies are expected to further explore its applications in various therapeutic areas and potentially uncover novel biological activities.